Cas no 862978-93-6 (3-(2,4-dichlorobenzamido)-N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2,4-dichlorobenzamido)-N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 862978-93-6
• MF: C₂₄H₁₈Cl₂N₂O₅
• MW: 485.31612443924
• CID: 6136988
• PubChem ID: 16800779
• Update Time: 2025-06-13

3-(2,4-dichlorobenzamido)-N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorobenzamido)-N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(2,4-dichlorobenzoyl)amino]-N-(2,4-dimethoxyphenyl)-
• AB00671689-01
• 3-[(2,4-dichlorobenzoyl)amino]-N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• AKOS024594505
• 862978-93-6
• 3-(2,4-dichlorobenzamido)-N-(2,4-dimethoxyphenyl)benzofuran-2-carboxamide
• F0666-1432

• Inchi： 1S/C24H18Cl2N2O5/c1-31-14-8-10-18(20(12-14)32-2)27-24(30)22-21(16-5-3-4-6-19(16)33-22)28-23(29)15-9-7-13(25)11-17(15)26/h3-12H,1-2H3,(H,27,30)(H,28,29)
• InChI Key： VMLBANCVJLCFMY-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(Cl)C=C2Cl)=C1C(NC1=CC=C(OC)C=C1OC)=O

Computed Properties

• Exact Mass: 484.0592771g/mol
• Monoisotopic Mass: 484.0592771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• Boiling Point: 540.6±50.0 °C(Predicted)
• pka: 10.52±0.43(Predicted)

Additional information on 3-(2,4-dichlorobenzamido)-N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-(2,4-dichlorobenzamido)-N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 862978-93-6)

The compound 3-(2,4-dichlorobenzamido)-N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 862978-93-6) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique benzofuran core, coupled with dichlorobenzamido and dimethoxyphenyl substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel heterocyclic compounds like 3-(2,4-dichlorobenzamido)-N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide has surged due to their versatility in medicinal chemistry. This molecule’s carboxamide functionality and chlorinated aromatic groups contribute to its bioactivity, a topic frequently searched in academic databases. Questions such as "How does benzofuran derivatives interact with enzymes?" or "What are the synthetic routes for dichlorobenzamido compounds?" reflect user interest, underscoring the need for detailed technical discussions.

Synthesis of CAS No. 862978-93-6 typically involves multi-step reactions, including amide coupling and cyclization strategies. Optimizing yield and purity is critical, as highlighted in forums discussing green chemistry and sustainable synthesis. The compound’s solubility and stability under physiological conditions are also key research areas, addressing queries like "How to improve the bioavailability of benzofuran-based drugs?"—a hot topic in pharmacokinetics studies.

From an industrial perspective, 3-(2,4-dichlorobenzamido)-N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide is explored for its structure-activity relationship (SAR) in crop protection. Its dichlorophenyl moiety may enhance binding affinity to pest-specific proteins, resonating with searches on "next-generation agrochemicals." Regulatory compliance and environmental impact assessments are equally vital, given the global push for eco-friendly pesticides.

Analytical characterization of this compound employs advanced techniques like NMR, HPLC-MS, and X-ray crystallography, topics frequently queried by analytical chemists. Patent literature reveals its inclusion in intellectual property filings, emphasizing its commercial potential. As AI-driven molecular docking gains traction, computational studies on this molecule’s binding modes could further unlock its applications.

In conclusion, 862978-93-6 represents a convergence of pharmacology, organic synthesis, and materials science. Its multifaceted properties align with trending searches on "small molecule therapeutics" and "functionalized benzofurans," making it a compelling subject for researchers and industry professionals alike. Future studies may focus on scalable production and mechanistic elucidation to meet evolving scientific and market needs.